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Compound of Interest

Compound Name: 1-Pentadecanol

Cat. No.: B150567

CAS Number: 629-76-5

Chemical Structure:

Molecular Formula: C1sH320

Linear Formula: CHs3(CH2)12a0H

IUPAC Name: Pentadecan-1-ol

Synonyms: n-Pentadecyl alcohol, Pentadecanol[1][2]

This technical guide provides an in-depth overview of 1-Pentadecanol, a saturated long-chain
fatty alcohol, for researchers, scientists, and professionals in drug development. It covers its
chemical and physical properties, synthesis, biological activities, and potential applications,
with a focus on experimental data and methodologies.

Physicochemical Properties

1-Pentadecanol is a white, flaky solid at room temperature.[1] It is a stable compound with low
oral, dermal, and respiratory toxicity, though it can be a mild skin and eye irritant upon
prolonged contact.[1] Key physicochemical data are summarized in the table below.
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Property Value Reference
Molecular Weight 228.41 g/mol [2]

Melting Point 41-44 °C [1][3]
Boiling Point 269-271 °C [1]

Density 0.842 kg/L at 40 °C [1]

Flash Point 112 °C (closed cup) [1]

Water Solubility Insoluble [3]

Vapor Pressure 0.000038 mmHg [2]

Synthesis and Production

Industrially, 1-Pentadecanol can be produced via the hydroformylation of olefins.[1] In a
laboratory setting, a common synthetic route involves the reduction of pentadecanoic acid (or
its ester derivative). A general preparation method described involves the conversion of myristic
acid through a nitrile intermediate to pentadecanoic acid, followed by reduction to 1-
Pentadecanol.[3]

A detailed experimental protocol for a similar long-chain alcohol, 1-Heptadecanol, by the
catalytic hydrogenation of heptadecanoic acid, provides a relevant experimental model.[4]

Model Experimental Protocol: Catalytic Hydrogenation
of a Fatty Acid

This protocol is adapted for the synthesis of 1-Pentadecanol from pentadecanoic acid.
Materials:

e Pentadecanoic acid

o Palladium on carbon (Pd/C) catalyst (e.g., 5-10 wt%)

e Anhydrous ethanol (or another suitable solvent)
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e Hydrogen gas
e High-pressure reactor (autoclave) with magnetic stirring and temperature control
Procedure:

e Reactor Setup: In a high-pressure reactor, combine pentadecanoic acid and a catalytic
amount of Pd/C (e.g., 1-5 mol%) in a suitable solvent like anhydrous ethanol.

« Inerting: Seal the reactor and purge it multiple times with an inert gas (e.g., nitrogen) to
remove oxygen, followed by several purges with hydrogen gas.

» Reaction: Pressurize the reactor with hydrogen to the desired pressure (e.g., 3.0 MPa) and
heat to the target temperature (e.g., 240 °C) with vigorous stirring.

» Monitoring: Maintain the temperature and pressure for a set duration (e.g., 7-13 hours). The
reaction progress can be monitored by taking aliquots (if the setup allows) and analyzing
them by Gas Chromatography (GC) or Thin-Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the reactor to room temperature and carefully
vent the excess hydrogen.

 Purification: Recover the reaction mixture and separate the catalyst by filtration. The solvent
is then removed from the filtrate under reduced pressure. The crude 1-Pentadecanol can be
further purified by recrystallization from a suitable solvent such as acetone or ethanol.

Analytical Confirmation:
e Gas Chromatography (GC): To assess purity.
» Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure.

« Infrared (IR) Spectroscopy: To identify the hydroxyl functional group.[2]

Biological Activity and Applications in Drug
Development

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b150567?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Pentadecanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1-Pentadecanol has demonstrated several biological activities of interest to researchers in

drug development.

Antimicrobial and Anti-Acne Activity

1-Pentadecanol has been identified as a naturally occurring anti-acne agent.[5] It exhibits
selective antimicrobial activity against Propionibacterium acnes, the bacterium implicated in

acne.[1]

The following table summarizes its minimum inhibitory concentration (MIC) and minimum
bactericidal concentration (MBC) against various microorganisms.

Microorganism MIC (pg/mL) MBC (pg/mL) Reference
Propionibacterium
0.78 1.56 [1]

acnes
Brevibacterium

. 6.25 [1]
ammoniagenes
Pityrosporum ovale >800 [1]

Potential as a Mycobactericidal Agent

A computational study explored the potential of various alcohols as disinfectants against
Mycobacterium tuberculosis. 1-Pentadecanol was evaluated as a ligand for the InhA, MabA,
and PanK receptors. The study found that the binding energy increased with the alcohol's chain
length, suggesting 1-Pentadecanol as a reference for developing new receptor-targeted
mycobactericidal agents.[1]

Starting Material for Bioactive Compound Synthesis

1-Pentadecanol serves as a starting reagent for the asymmetric synthesis of Jaspine B
(pachastrissamine), a cytotoxic lipid compound found in sea sponges.[3] This highlights its
utility as a building block in the synthesis of complex, biologically active molecules.
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Synthesis of Jaspine B

Asymmetric Synthesis
1-Pentadecanol L
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Synthetic pathway from 1-Pentadecanol to Jaspine B.

Experimental Workflows and Logical Relationships

The following diagram illustrates a generalized workflow for the synthesis and analysis of 1-

Pentadecanol, applicable in a research setting.
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Generalized workflow for 1-Pentadecanol synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150567#1-pentadecanol-cas-number-and-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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